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Compound of Interest

4-Bromobenzamidine
Compound Name:
hydrochloride

Cat. No. B1280929

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Bromobenzamidine hydrochloride is a synthetic small molecule that acts as a competitive
inhibitor of serine proteases.[1][2] Its utility in biochemical research and diagnostics stems from
its ability to selectively bind to the active site of these enzymes, thereby modulating their
activity. Serine proteases play crucial roles in numerous physiological and pathological
processes, including blood coagulation, fibrinolysis, inflammation, and cancer progression.[3][4]
Consequently, the detection and quantification of specific protease activities are valuable for
disease diagnosis, prognosis, and monitoring therapeutic interventions. These application
notes provide detailed protocols and data for the use of 4-Bromobenzamidine hydrochloride
in the development of diagnostic assays for serine proteases.

Physicochemical Properties
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Property Value Reference
CAS Number 55368-42-8 [5]
Molecular Formula C7H7BrN2-HCI [5]
Molecular Weight 235.51 g/mol [5]
Appearance White to off-white crystalline 5]
solid
Melting Point 269-272 °C [5]
Solubility Soluble in Methanol and Water  [5]

Room temperature, in a dark,
Storage ) [5]
inert atmosphere

Mechanism of Action

4-Bromobenzamidine hydrochloride functions as a competitive inhibitor of serine proteases.
The benzamidine moiety mimics the side chains of arginine and lysine, which are the natural
substrates for many serine proteases like trypsin, thrombin, and plasmin. This structural
similarity allows the inhibitor to bind to the S1 specificity pocket in the active site of the enzyme,
preventing the binding and cleavage of the natural substrate.
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Mechanism of Competitive Inhibition by 4-Bromobenzamidine

Natural Substrate (e.g., Arginine/Lysine-containing peptide) 4-Bromobenzamidine

Competitively Binds to

Enzyme Active Site

Serine Protease (e.g., Trypsin) Active Site (S1 Pocket)

atalyzes Cleavage

Cleavage Products
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Workflow for Chromogenic Protease Inhibition Assay

Add chromogenic substrate to all wells

Measure absorbance at 405 nm over time

Calculate reaction rates and % inhibition

Determine IC50 and Ki values

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b1280929?utm_src=pdf-custom-synthesis
https://www.selleckchem.com/products/benzamidine-hcl.html
https://pubmed.ncbi.nlm.nih.gov/7578126/
https://pubmed.ncbi.nlm.nih.gov/7578126/
https://pubmed.ncbi.nlm.nih.gov/12408710/
https://pubmed.ncbi.nlm.nih.gov/12408710/
https://pubmed.ncbi.nlm.nih.gov/152812/
https://pubmed.ncbi.nlm.nih.gov/152812/
https://www.lookchem.com/404.htm
https://www.benchchem.com/product/b1280929#developing-diagnostic-assays-with-4-bromobenzamidine-hydrochloride
https://www.benchchem.com/product/b1280929#developing-diagnostic-assays-with-4-bromobenzamidine-hydrochloride
https://www.benchchem.com/product/b1280929#developing-diagnostic-assays-with-4-bromobenzamidine-hydrochloride
https://www.benchchem.com/product/b1280929#developing-diagnostic-assays-with-4-bromobenzamidine-hydrochloride
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1280929?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1280929?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Methodological & Application

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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